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Compound of Interest

Compound Name: 1-Chloroanthracene

Cat. No.: B1594150 Get Quote

This guide provides a comprehensive overview of the melting and boiling points of 1-
chloroanthracene, tailored for researchers, scientists, and professionals in drug development.

It includes a summary of quantitative data, a general experimental protocol for melting point

determination, and a visualization of the experimental workflow.

Data Presentation: Physical Properties of 1-
Chloroanthracene
The following table summarizes the key physical properties of 1-chloroanthracene. It is

important to note that while the melting point is well-documented from experimental data, the

boiling point is largely based on estimations.
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Property Value Source

Melting Point 77-80 °C (lit.) [1][2][3]

77 °C [4]

Boiling Point 275.35°C (rough estimate) [1][3]

Not Available [4]

Density 1.171 g/mL at 25 °C (lit.) [1][2]

Molecular Formula C₁₄H₉Cl [1][4]

Molecular Weight 212.67 g/mol [2][4]

Experimental Protocols: Melting Point
Determination
While specific experimental protocols for the determination of 1-chloroanthracene's melting

and boiling points are not detailed in the provided literature, a general methodology for

determining the melting point of a crystalline solid like 1-chloroanthracene is described below.

This protocol is based on standard laboratory practices.

Objective: To determine the melting point range of a solid sample of 1-chloroanthracene.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Sample of 1-chloroanthracene

Procedure:
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Sample Preparation: A small amount of 1-chloroanthracene is finely ground into a powder

using a mortar and pestle to ensure uniform heat distribution.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered

sample, packing it to a height of 2-3 mm. The tube is then inverted and tapped gently to

cause the sample to fall to the bottom.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation:

The sample is heated rapidly to a temperature approximately 10-15 °C below the expected

melting point (around 65 °C for 1-chloroanthracene).

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

The sample is observed through the magnifying eyepiece.

Data Recording:

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid sample has turned into a clear liquid is recorded

as the end of the melting range.

Cooling and Repetition: The apparatus is allowed to cool, and the measurement can be

repeated with a fresh sample and capillary tube to ensure accuracy.

Mandatory Visualization
The following diagram illustrates the general experimental workflow for determining the melting

point of a solid compound.

Sample Preparation
(Grind to fine powder)

Capillary Tube Loading
(Pack 2-3 mm of sample) Place in Apparatus Heating

(Rapid initial heating, then slow)
Observation

(Note start and end of melting) Record Melting Range
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General workflow for melting point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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